3-(6-bromo-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)-3-oxo-2-(pyridin-3-yl)propanenitrile
Overview
Description
3-(6-bromo-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)-3-oxo-2-(pyridin-3-yl)propanenitrile is a useful research compound. Its molecular formula is C17H12BrN3O2 and its molecular weight is 370.2. The purity is usually 91.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(6-bromo-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)-3-oxo-2-(pyridin-3-yl)propanenitrile' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 6-bromo-2-oxo-1,2,3,4-tetrahydroquinoline-4-carbaldehyde, which is synthesized from 2-acetyl-1-bromo-4-methoxybenzene. The second intermediate is 3-pyridinecarboxaldehyde, which is synthesized from pyridine. These two intermediates are then coupled using a Knoevenagel condensation reaction to form the final product.", "Starting Materials": [ "2-acetyl-1-bromo-4-methoxybenzene", "pyridine", "ethyl cyanoacetate", "sodium ethoxide", "acetic acid", "sodium borohydride", "acetic anhydride", "phosphorus oxychloride", "triethylamine", "sodium hydroxide", "ethanol", "water" ], "Reaction": [ "Step 1: Synthesis of 6-bromo-2-oxo-1,2,3,4-tetrahydroquinoline-4-carbaldehyde", "React 2-acetyl-1-bromo-4-methoxybenzene with ethyl cyanoacetate in the presence of sodium ethoxide to form 2-(2-(4-methoxyphenyl)-2-oxoethyl)malononitrile", "Hydrolyze 2-(2-(4-methoxyphenyl)-2-oxoethyl)malononitrile with acetic acid to form 2-(2-(4-methoxyphenyl)-2-oxoethyl)malonic acid", "Decarboxylate 2-(2-(4-methoxyphenyl)-2-oxoethyl)malonic acid with sodium borohydride to form 6-bromo-2-oxo-1,2,3,4-tetrahydroquinoline-4-carbaldehyde", "Step 2: Synthesis of 3-pyridinecarboxaldehyde", "React pyridine with acetic anhydride and phosphorus oxychloride in the presence of triethylamine to form 3-acetylpyridine", "Reduce 3-acetylpyridine with sodium borohydride to form 3-pyridinecarboxaldehyde", "Step 3: Coupling of intermediates to form final product", "React 6-bromo-2-oxo-1,2,3,4-tetrahydroquinoline-4-carbaldehyde with 3-pyridinecarboxaldehyde in the presence of sodium hydroxide and ethanol to form 3-(6-bromo-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)-3-oxo-2-(pyridin-3-yl)propanenitrile" ] } | |
CAS RN |
2639419-46-6 |
Molecular Formula |
C17H12BrN3O2 |
Molecular Weight |
370.2 |
Purity |
91 |
Origin of Product |
United States |
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